![molecular formula C10H11BrO B1377710 3-Bromomethyl-3-phenyl-oxetane CAS No. 1416323-09-5](/img/structure/B1377710.png)
3-Bromomethyl-3-phenyl-oxetane
Overview
Description
3-Bromomethyl-3-phenyl-oxetane is a research chemical used in the preparation of tetrahydrofuran/thiolane derivatives . It has a molecular formula of C5H9BrO2 and a molecular weight of 181.028 .
Synthesis Analysis
The synthesis of oxetane derivatives has seen significant advances in recent years . One method involves the formation of an oxetane motif from a corresponding carbonyl compound through initial formation of an epoxide followed by ring opening . Another approach uses the sodium anion of an NTs-sulfoximine . The scope of oxetanes accessed through this method has been expanded to incorporate alkyl substituents .Molecular Structure Analysis
The molecular structure of this compound is available in the NIST Chemistry WebBook .Chemical Reactions Analysis
Oxetanes have been shown to undergo a variety of chemical reactions . For instance, they can be formed through epoxide opening with Trimethyloxosulfonium Ylide . They can also undergo bromination with Br2 or epoxidation with m-CPBA .Scientific Research Applications
Energetic Material Synthesis
3-Bromomethyl-3-phenyl-oxetane is utilized as a precursor in the synthesis of energetic materials. For instance, its derivative, 3-Bromomethyl-3-hydroxymethyloxetane, is used in creating energetic oxetanes based on the explosive LLM-116. These compounds demonstrate high detonation velocities, pressures, thermostability, and insensitivity, surpassing prior art in explosive materials (Born et al., 2022).
Polymer Synthesis
This compound plays a significant role in polymer synthesis. Derivatives like C(3)-substituted oxetanes can generate polyether glycols with C(3)-pendant substituents on their surfaces upon polymerization. This chemical moiety also appears in various natural products of pharmaceutical importance, like the anti-cancer drug Taxol, and is emerging as a versatile surrogate in drug discovery and synthesis (Bellinghiere et al., 2015).
Rocket Propellants
The synthesis of homo- and copolymers of 3-tosyloxymethyl-3-methyl oxetane (TMMO) and its derivatives from this compound serves as precursors for energetic azido polymers. These polymers are significant in the development of rocket propellants due to their molecular weight distribution and functionality (Barbieri et al., 2009).
Chemical Transformations
The chemical transformation of this compound derivatives under basic conditions is another area of research. The study of mechanisms and kinetics of reactions in aqueous solutions at varying temperatures and pH levels is crucial for understanding the environmental impact and behavior of these chemicals (Ezra et al., 2005).
Therapeutic Applications
This compound derivatives are investigated for their potential as inhibitors in therapeutic applications. For example, (3R, 4S)-3-Benzyl-4-bromomethyloxetan-2-one acts as a fast-acting alternate substrate inhibitor for α-chymotrypsin, illustrating the potential for such derivatives in medical research (Kim & Ryoo, 1995).
Protein Modification
Oxetanes, such as derivatives of this compound, are used in the modification of proteins. Their incorporation into proteins through chemoselective alkylation of cysteine has been demonstrated, which is significant for identifying novel drug candidates with improved physicochemical and biological properties (Boutureira et al., 2017).
Mechanism of Action
The mechanism of action of oxetanes involves disrupting protein microtubule functions in the cell, which pull apart the chromosomes before cell division (mitosis) . Computational studies have shown that the oxetane moiety provides rigidification of the overall structure and acts as an H-Bond acceptor for a threonine-OH group in the binding pocket .
Safety and Hazards
Future Directions
Oxetanes have gained significant interest in medicinal chemistry as small, polar, and 3-dimensional motifs with potential as isosteres of carbonyl groups . They are increasingly being used in drug discovery, and over a dozen oxetane-containing drugs have now progressed to different phases of clinical trials . Future research will likely continue to explore the potential benefits of appending an oxetane to a drug compound, as well as potential pitfalls, challenges, and future directions .
properties
IUPAC Name |
3-(bromomethyl)-3-phenyloxetane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO/c11-6-10(7-12-8-10)9-4-2-1-3-5-9/h1-5H,6-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNNDGQVKKXMSRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)(CBr)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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